Pigment red 4 Pigment red 4 C.I. Pigment Red 4 mainly used in printing ink, paint, watercolor, paint and inkpad color, also can be used for rubber, natural raw lacquer, cosmetics, paint and coating printing color. Yellow red powder, bright color. Insoluble in water, slightly soluble in ethanol, acetone and benzene. In concentrated sulfuric acid to blue light magenta, dilution after yellow red precipitation; In concentrated nitric acid for brilliant scarlet; In a dilute sodium hydroxide solution does not change color; In the ethanol – potassium hydroxide solution for purple. Liquidity and cover resistance, good heat resistance is poor.
Brand Name: Vulcanchem
CAS No.: 2814-77-9
VCID: VC0523827
InChI: InChI=1S/C16H10ClN3O3/c17-13-9-11(20(22)23)6-7-14(13)18-19-16-12-4-2-1-3-10(12)5-8-15(16)21/h1-9,21H
SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O
Molecular Formula: C16H10ClN3O3
Molecular Weight: 327.72 g/mol

Pigment red 4

CAS No.: 2814-77-9

Cat. No.: VC0523827

Molecular Formula: C16H10ClN3O3

Molecular Weight: 327.72 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Pigment red 4 - 2814-77-9

Specification

Description C.I. Pigment Red 4 mainly used in printing ink, paint, watercolor, paint and inkpad color, also can be used for rubber, natural raw lacquer, cosmetics, paint and coating printing color. Yellow red powder, bright color. Insoluble in water, slightly soluble in ethanol, acetone and benzene. In concentrated sulfuric acid to blue light magenta, dilution after yellow red precipitation; In concentrated nitric acid for brilliant scarlet; In a dilute sodium hydroxide solution does not change color; In the ethanol – potassium hydroxide solution for purple. Liquidity and cover resistance, good heat resistance is poor.
CAS No. 2814-77-9
Molecular Formula C16H10ClN3O3
Molecular Weight 327.72 g/mol
IUPAC Name 1-[(2-chloro-4-nitrophenyl)diazenyl]naphthalen-2-ol
Standard InChI InChI=1S/C16H10ClN3O3/c17-13-9-11(20(22)23)6-7-14(13)18-19-16-12-4-2-1-3-10(12)5-8-15(16)21/h1-9,21H
Standard InChI Key XLTMWFMRJZDFFD-VHEBQXMUSA-N
SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O
Canonical SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O
Appearance Yellow red Solid powder
Colorform Intense yellowish red
Melting Point 276 °C

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